Cas no 82542-92-5 (15,23-dihydrosirohydrochlorin)

15,23-dihydrosirohydrochlorin structure
15,23-dihydrosirohydrochlorin structure
Product Name:15,23-dihydrosirohydrochlorin
CAS No:82542-92-5
MF:C42H48N4O16
MW:864.847732543945
CID:987895
PubChem ID:5280516
Update Time:2025-04-20

15,23-dihydrosirohydrochlorin Chemical and Physical Properties

Names and Identifiers

    • 15,23-dihydrosirohydrochlorin
    • 3,3',3'',3'''-[(7S,8S,12S,13S)-3,8,13,17-tetrakis(carboxymethyl)-8,13-dimethyl-7,8,12,13,20,24-hexahydroporphyrin-2,7,12,18-tetrayl]tetrapropanoic acid
    • C02463
    • 82542-92-5
    • Precorrin 2
    • 2,18-tetrayl]tetrapropanoic acid
    • CHEBI:50602
    • precorrin-2
    • dihydrosirohydrochlorin
    • 3-[(1Z,2S,3S,4Z,15Z,17S,18S)-8,12,17-tris(2-carboxyethyl)-3,7,13,18-tetrakis(carboxymethyl)-3,18-dimethyl-2,10,17,21,22,23-hexahydroporphyrin-2-yl]propanoic acid
    • 3,3',3'',3'''-[(7S,8S,12S,13S)-3,8,13,17-tetrakis(carboxymethyl)-8,13-dimethyl-7,8,12,13,20,24-hexahydroporphyrin-2,7,1
    • Inchi: 1S/C42H48N4O16/c1-41(17-39(59)60)23(5-9-35(51)52)29-14-27-21(11-37(55)56)19(3-7-33(47)48)25(43-27)13-26-20(4-8-34(49)50)22(12-38(57)58)28(44-26)15-31-42(2,18-40(61)62)24(6-10-36(53)54)30(46-31)16-32(41)45-29/h14-16,23-24,43-44,46H,3-13,17-18H2,1-2H3,(H,47,48)(H,49,50)(H,51,52)(H,53,54)(H,55,56)(H,57,58)(H,59,60)(H,61,62)/b29-14-,30-16-,31-15-/t23-,24-,41+,42+/m1/s1
    • InChI Key: CSWLXNNNLVVXKD-ZIBVGKFXSA-N
    • SMILES: OC(C[C@]1(C)C2=CC3=C(CC(=O)O)C(CCC(=O)O)=C(CC4=C(CCC(=O)O)C(CC(=O)O)=C(C=C5[C@@H](CCC(=O)O)[C@](C)(CC(=O)O)C(C=C([C@H]1CCC(=O)O)N2)=N5)N4)N3)=O |t:5,34,49|

Computed Properties

  • Exact Mass: 864.30653146g/mol
  • Monoisotopic Mass: 864.30653146g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 11
  • Hydrogen Bond Acceptor Count: 20
  • Heavy Atom Count: 62
  • Rotatable Bond Count: 20
  • Complexity: 1980
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 3
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.432
  • Topological Polar Surface Area: 354Ų
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